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The production of pulp and paper is a resource-intensive process with significant environmental

implications. This guide provides a comparative environmental impact assessment of the

calcium bisulfite pulping process, an older chemical pulping method, against more prevalent

alternatives such as the Kraft process and other sulfite pulping variations. This analysis focuses

on key environmental indicators: wastewater effluents, air emissions, and solid waste

generation, supported by available experimental data and methodologies.

Overview of Pulping Processes
Chemical pulping processes aim to separate cellulose fibers from wood by dissolving the lignin

that binds them. The choice of chemical process significantly influences the environmental

footprint of a pulp mill.

Calcium Bisulfite Pulping: This is an acid-based process that uses a cooking liquor of

calcium bisulfite (Ca(HSO₃)₂) and sulfurous acid (H₂SO₃) to delignify wood chips.[1][2] A

major drawback of this method is the difficulty in recovering the calcium and sulfur from the

spent liquor, which often leads to its discharge, contributing to water pollution.[1]

Kraft (Sulfate) Pulping: The dominant chemical pulping method globally, the Kraft process is an

alkaline process that uses a mixture of sodium hydroxide (NaOH) and sodium sulfide (Na₂S). It

is known for producing strong pulp and having a well-established and efficient chemical

recovery cycle, which minimizes waste and allows the mill to be energy self-sufficient.[3][4]

However, it is also associated with the emission of odorous total reduced sulfur (TRS)

compounds.
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Other Sulfite Pulping Processes: To address the chemical recovery challenges of the calcium
bisulfite process, alternative bases such as magnesium (magnefite process), sodium, and

ammonium are used. These soluble bases allow for more efficient recovery of cooking

chemicals.[5]

Comparative Environmental Impact Data
The following tables summarize available data on the key environmental impacts of different

pulping processes. It is important to note that specific emissions and effluent loads can vary

significantly based on the age of the mill, the type of wood used, and the pollution control

technologies in place.

Wastewater Effluents
Wastewater from pulp mills is a major environmental concern, primarily due to its high

biochemical oxygen demand (BOD), chemical oxygen demand (COD), and total suspended

solids (TSS), which can deplete oxygen in receiving waters and harm aquatic life.[6]

Parameter
Calcium Bisulfite
Pulping

Kraft Pulping
(Unbleached)

Sulfite Pulping
(General)

BOD₅ ( kg/tonne of

pulp)

High (due to dissolved

sugars)
12 - 20

15 - 25 (chemi-

mechanical)

COD ( kg/tonne of

pulp)
High - 40 (semichemical)

Total Suspended

Solids (TSS) (

kg/tonne of pulp)

- 7 - 50 (mechanical) -

Data compiled from multiple sources. A direct, recent comparison is challenging due to the

decline in calcium bisulfite pulping.

Air Emissions
Air pollution from pulp mills includes sulfur dioxide (SO₂), nitrogen oxides (NOx), particulate

matter, and, particularly from the Kraft process, total reduced sulfur (TRS) compounds. SO₂ is
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a primary contributor to acid rain.[7]

Pollutant
Calcium Bisulfite
Pulping

Kraft Pulping
Sulfite Pulping
(General)

Sulfur Dioxide (SO₂) (

kg/tonne of pulp)
15 - >30 0.5 - 30 4 - 6 (with scrubbers)

Total Reduced Sulfur

(TRS) ( kg/tonne of

pulp)

Low 0.3 - 3 Low

Nitrogen Oxides

(NOx) ( kg/tonne of

pulp)

Generally higher than

Kraft
1 - 3 -

Particulate Matter (

kg/tonne of pulp)
- 75 - 150 -

Data compiled from multiple sources.[8] Values can vary widely based on technology and fuel

source.

Solid Waste Generation
Solid waste from pulp mills includes sludge from wastewater treatment, boiler ash, and lime

mud (from the Kraft process). The quantity and composition of solid waste depend on the

pulping process and the efficiency of the chemical recovery system.

Waste Stream
Calcium Bisulfite
Pulping

Kraft Pulping
General Pulp &
Paper Mill

Sludge ( kg/tonne of

paper)
- - 40 - 50

Inorganic Waste

(GLD, SG, LM, BFA)
Not applicable Significant generation -

GLD: Green Liquor Dregs, SG: Slaker Grits, LM: Lime Mud, BFA: Boiler Fly Ash.[9] Data for

calcium bisulfite is scarce due to the lack of chemical recovery.
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Experimental Protocols
Accurate assessment of the environmental impact of pulping processes relies on standardized

experimental methodologies.

Wastewater Analysis
The analysis of pulp mill wastewater typically follows established protocols such as the

"Standard Methods for the Examination of Water and Wastewater," published by the American

Public Health Association (APHA), the American Water Works Association (AWWA), and the

Water Environment Federation (WEF).

Key Parameters and Methods:

Biochemical Oxygen Demand (BOD₅):

Method: APHA 5210 B (5-Day BOD Test).

Protocol: A sample of the effluent is diluted with aerated water containing a seed of

microorganisms. The dissolved oxygen is measured initially and after a 5-day incubation

period at 20°C. The difference in dissolved oxygen levels represents the BOD.

Chemical Oxygen Demand (COD):

Method: APHA 5220 D (Closed Reflux, Colorimetric Method).

Protocol: The sample is refluxed in a strongly acidic solution with a known excess of

potassium dichromate. The oxidant consumed is measured colorimetrically, which is

proportional to the COD.

Total Suspended Solids (TSS):

Method: APHA 2540 D.

Protocol: A well-mixed sample is filtered through a pre-weighed glass-fiber filter. The

residue retained on the filter is dried to a constant weight at 103-105°C. The increase in

the filter's weight represents the TSS.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Air Emissions Monitoring
The monitoring of air emissions from pulp mills is crucial for regulatory compliance and

environmental management.

Key Parameters and Methods:

Sulfur Dioxide (SO₂):

Method: U.S. EPA Method 6C or Continuous Emission Monitoring Systems (CEMS).

Protocol (Method 6C): A gas sample is extracted from the stack and passed through a

solution of hydrogen peroxide, which converts SO₂ to sulfuric acid. The resulting solution

is then titrated with a standard base to determine the concentration of SO₂. CEMS provide

real-time data using techniques like non-dispersive infrared (NDIR) or ultraviolet (UV)

fluorescence.

Total Reduced Sulfur (TRS):

Method: U.S. EPA Method 16.

Protocol: A gas sample is collected and analyzed by gas chromatography (GC) to

separate and quantify the individual TRS compounds (hydrogen sulfide, methyl

mercaptan, dimethyl sulfide, and dimethyl disulfide).

Process and Impact Visualization
The following diagrams illustrate the general workflow of chemical pulping and the key

environmental impact pathways.
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Caption: General chemical pulping workflow and associated environmental impacts.
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Caption: Key environmental impact pathways of calcium bisulfite pulping.

Conclusion
The calcium bisulfite pulping process, while historically significant, presents considerable

environmental challenges, primarily due to the difficulty of chemical recovery. This leads to

higher levels of water pollution compared to modern processes. The Kraft process, with its

efficient chemical recovery cycle, has become the industry standard, though it has its own set

of environmental concerns, particularly odorous air emissions. Sulfite pulping processes using

soluble bases like magnesium and sodium offer a compromise, with better chemical recovery

than the calcium-based method. For new pulp mill installations or significant upgrades, the

environmental performance of the Kraft process or soluble-base sulfite processes is

demonstrably superior to that of the traditional calcium bisulfite process. The selection of a

pulping technology requires a careful evaluation of economic viability, pulp quality

requirements, and, critically, the long-term environmental impacts.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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